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Compound of Interest

Compound Name: H-lle-OMe.HCI

Cat. No.: B555016

Essential Safety and Handling Guide for H-lle-
OMe.HCI

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling L-Isoleucine methyl ester
hydrochloride (H-lle-OMe.HCI). The following procedural guidance is designed to ensure safe
operational handling and disposal, fostering a secure laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for H-lle-OMe.HCI is presented below for easy
reference.

Property Value Reference
Molecular Formula C7H16CINO2 [1]
Molecular Weight 181.66 g/mol [1]

Melting Point 96 - 100 °C (204.8 - 212 °F) [2]
Appearance White Solid [2]
Solubility Soluble in methanol
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Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment

iIs mandatory when handling H-lle-OMe.HCI.

Equipment

Specification

Rationale

Eye Protection

Safety glasses with side
shields or goggles (compliant
with EU standard EN 166 or
OSHA 29 CFR 1910.133).

Protects eyes from dust
particles and accidental
splashes.[1][2]

Hand Protection

Nitrile rubber gloves. Inspect

gloves for integrity before use.

Prevents skin contact with the

chemical.[1]

Respiratory Protection

Type N95 (US) or equivalent

respirator.

Recommended to avoid

inhalation of fine dust particles.

[3]

Body Protection

Laboratory coat and

appropriate protective clothing.

Prevents contamination of

personal clothing.[1]

Operational Plan: Step-by-Step Handling

Procedures

H-lle-OMe.HClI is a hygroscopic solid, meaning it readily absorbs moisture from the

atmosphere.[2] Therefore, specific procedures must be followed to maintain its integrity and

ensure accurate measurements.

Weighing the Compound (Weighing by Difference)

This technique is crucial for accurately weighing hygroscopic materials.

o Preparation: Ensure the analytical balance is clean and calibrated. Have your lab notebook,

spatula, and the receiving vessel ready.

« Initial Weighing: Place a clean, dry weighing bottle with its cap on the balance and tare to

zero. Add an approximate amount of H-lle-OMe.HCI to the bottle, cap it, and record the
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mass precisely.

o Transfer: Remove the weighing bottle from the balance. Carefully uncap it and, using a clean
spatula, transfer the desired amount of the solid into your reaction vessel. For transfers into
narrow-mouthed containers, use a powder funnel to avoid spillage.[4]

o Final Weighing: Immediately recap the weighing bottle to prevent moisture absorption. Place
it back on the same analytical balance and record the new, lower mass.

e Calculation: The difference between the initial and final mass is the exact amount of H-lle-
OMe.HCI transferred to your vessel.

Dissolving the Compound

o Solvent Addition: Add the appropriate solvent (e.g., methanol) to the vessel containing the
weighed H-lle-OMe.HCI.

o Dissolution: Gently swirl or stir the mixture until the solid is completely dissolved.

The following diagram illustrates the standard workflow for handling H-lle-OMe.HCI in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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